Cas no 1009506-21-1 (N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-5-chloro-2-nitrobenzamide)

• Product Name: N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-5-chloro-2-nitrobenzamide
• CAS No: 1009506-21-1
• MF: C₁₆H₁₇ClN₄O₄S
• MW: 396.848581075668
• CID: 5795633
• Update Time: 2025-10-22

N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-5-chloro-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(tert-butyl)-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-5-chloro-2-nitrobenzamide
• Benzamide, 5-chloro-N-[2-(1,1-dimethylethyl)-2,6-dihydro-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-2-nitro-
• N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-5-chloro-2-nitrobenzamide

• Inchi： 1S/C16H17ClN4O4S/c1-16(2,3)20-14(11-7-26(25)8-12(11)19-20)18-15(22)10-6-9(17)4-5-13(10)21(23)24/h4-6H,7-8H2,1-3H3,(H,18,22)
• InChI Key： YVCAKWPGWNXJIO-UHFFFAOYSA-N
• SMILES： C(NC1N(C(C)(C)C)N=C2CS(=O)CC2=1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 579.3±50.0 °C(Predicted)
• pka: 10.74±0.20(Predicted)

Additional information on N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-5-chloro-2-nitrobenzamide

N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-5-chloro-2-nitrobenzamide (CAS No. 1009506-21-1): A Comprehensive Overview

N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-5-chloro-2-nitrobenzamide (CAS No. 1009506-21-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrazoles and is characterized by its unique structural features, which include a thienopyrazole core and a substituted benzamide moiety. The compound's molecular formula is C₁₈H₁₆ClN₃O₄S, and it has a molecular weight of 409.86 g/mol.

The thienopyrazole scaffold is known for its diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the 5-chloro and 2-nitrobenzamide substituents further enhances the compound's pharmacological profile by modulating its interactions with biological targets. Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the treatment of inflammatory diseases and cancer.

In terms of its synthesis, N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-5-chloro-2-nitrobenzamide can be prepared through a multi-step process involving the condensation of 5-chloro-2-nitrobenzoyl chloride with the appropriate thienopyrazole derivative. The synthesis typically involves the use of coupling reagents such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) and HOBt (1-hydroxybenzotriazole) to facilitate the formation of the amide bond. The final product is obtained after purification by column chromatography or recrystallization.

The biological activity of N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-5-chloro-2-nitrobenzamide has been extensively studied in both in vitro and in vivo models. In cell-based assays, this compound has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promising anticancer activity against various cancer cell lines, including those derived from breast, lung, and colon cancers.

Mechanistically, N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-5-chloro-2-nitrobenzamide exerts its effects through multiple pathways. It has been reported to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and cancer progression. Furthermore, the compound can induce apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and caspase 3.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-y}-5-chloro\-2-nitrobenzamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings provide a strong foundation for further clinical development and potential therapeutic applications.

In conclusion, N-{2\-tert-butyl\-5\-oxo\-2H\-,4H\-,6H\-5lambda4\-thieno\[3\-,4\-c\]pyrazol\-3\-yl}\--5\-chloro\-2\-nitrobenzamide (CAS No. 1009506\-21\-1) represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.